![molecular formula C10H11NO3S B1469293 1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid CAS No. 1342017-20-2](/img/structure/B1469293.png)
1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid
Overview
Description
“1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid” is a chemical compound that has been studied for its potential as a free fatty acid receptor 2 (FFA2) antagonist . This compound is part of the azetidine chemical series .
Synthesis Analysis
The synthesis of this compound involves several steps. The general procedure involves using an intermediate and a specific amine to yield the desired compound . For example, the synthesis of a similar compound, “1-(2-Benzo[b]thiophen-3-yl-acetyl)-2-methyl-azetidine-2-carboxylic acid (4-chloro-benzyl)- (2-hydroxy-ethyl)-amide (16)”, involved using intermediate 13c and 2-(4-Chloro-benzylamino)-ethanol .Molecular Structure Analysis
The molecular formula of “1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid” is C10H12NO3S . The average mass is not specified in the search results.Chemical Reactions Analysis
The chemical reactions involving thiophene derivatives, such as “1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid”, are diverse. They can undergo nucleophilic, electrophilic, and radical reactions leading to substitution on a thiophene ring .Scientific Research Applications
Biologically Active Compounds
Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry and Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors .
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) .
Pharmacological Properties
Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .
Future Directions
The future directions for the study of “1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid” and similar compounds could involve further exploration of their potential biological activity and therapeutic properties. Thiophene-based analogs have been the focus of a growing number of scientists due to their potential as biologically active compounds .
properties
IUPAC Name |
1-(2-thiophen-2-ylacetyl)azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3S/c12-9(4-8-2-1-3-15-8)11-5-7(6-11)10(13)14/h1-3,7H,4-6H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNOMMYXYCDUFRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CC2=CC=CS2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(Thiophen-2-yl)acetyl]azetidine-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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